Cas no 60229-66-5 (1,3-Benzodioxole-5-carboxylic acid, 6-iodo-)

• Product Name: 1,3-Benzodioxole-5-carboxylic acid, 6-iodo-
• CAS No: 60229-66-5
• MF: C₈H₅IO₄
• MW: 292.027374982834
• CID: 1618980
• Update Time: 2024-09-12

1,3-Benzodioxole-5-carboxylic acid, 6-iodo- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole-5-carboxylic acid, 6-iodo-
• 6-Iodobenzo[d][1,3]dioxole-5-carboxylic acid

• Inchi： 1S/C8H5IO4/c9-5-2-7-6(12-3-13-7)1-4(5)8(10)11/h1-2H,3H2,(H,10,11)
• InChI Key： SQBYWTMIZZBMAU-UHFFFAOYSA-N
• SMILES： O1C2=CC(I)=C(C(O)=O)C=C2OC1

Computed Properties

• Exact Mass: 291.92275

Experimental Properties

• Density: 2.159±0.06 g/cm3(Predicted)
• Melting Point: 216-217 °C
• Boiling Point: 371.6±42.0 °C(Predicted)
• PSA: 55.76
• pka: 3.01±0.20(Predicted)